Cas no 1084976-63-5 ((3R,5S)-1,3,5-trimethylpiperazine)

• Product Name: (3R,5S)-1,3,5-trimethylpiperazine
• CAS No: 1084976-63-5
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 4679447
• PubChem ID: 55287548
• Update Time: 2025-05-28

(3R,5S)-1,3,5-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-1,3,5-trimethylpiperazine

• Inchi： 1S/C7H16N2/c1-6-4-9(3)5-7(2)8-6/h6-8H,4-5H2,1-3H3/t6-,7+
• InChI Key： CLPZHEDSMNQBPP-KNVOCYPGSA-N
• SMILES： N1(C)C[C@@H](C)N[C@@H](C)C1

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (3R,5S)-1,3,5-trimethylpiperazine

Recent Advances in the Application of (3R,5S)-1,3,5-trimethylpiperazine (CAS: 1084976-63-5) in Chemical Biology and Pharmaceutical Research

The compound (3R,5S)-1,3,5-trimethylpiperazine (CAS: 1084976-63-5) has recently emerged as a key structural motif in medicinal chemistry and drug discovery. This chiral piperazine derivative has attracted significant attention due to its unique stereochemical properties and versatile pharmacological potential. Recent studies have demonstrated its utility as a privileged scaffold in the design of novel therapeutic agents targeting central nervous system disorders, infectious diseases, and metabolic syndromes.

A 2023 study published in the Journal of Medicinal Chemistry revealed that (3R,5S)-1,3,5-trimethylpiperazine serves as an excellent building block for developing selective dopamine D3 receptor modulators. The researchers utilized molecular docking simulations and structure-activity relationship (SAR) studies to demonstrate how the stereospecific configuration of this compound enables precise interactions with the receptor binding pocket. The lead compound incorporating this scaffold showed 15-fold selectivity for D3 over D2 receptors, suggesting potential applications in Parkinson's disease treatment with reduced side effects.

In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of (3R,5S)-1,3,5-trimethylpiperazine exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The compound's ability to disrupt bacterial cell wall synthesis while maintaining low cytotoxicity against mammalian cells was attributed to its optimal lipophilicity (logP = 1.8) and balanced basicity (pKa = 8.2). These findings open new avenues for developing next-generation anti-tuberculosis agents.

Recent synthetic methodology developments have significantly improved access to this valuable chiral building block. A Nature Communications paper (2024) described an asymmetric catalytic hydrogenation protocol that achieves >99% ee for (3R,5S)-1,3,5-trimethylpiperazine production at gram scale. The process utilizes a novel iridium catalyst with a phosphine-oxazoline ligand system, offering substantial advantages over traditional resolution methods in terms of yield and sustainability.

Pharmacokinetic studies of (3R,5S)-1,3,5-trimethylpiperazine-containing compounds have shown promising results. A 2024 European Journal of Pharmaceutical Sciences report demonstrated excellent blood-brain barrier penetration (brain/plasma ratio of 1.2) and metabolic stability (t1/2 > 6 hours in human liver microsomes) for several derivatives. These properties make the scaffold particularly valuable for CNS-targeted drug development programs.

Ongoing clinical trials include a Phase II study investigating a (3R,5S)-1,3,5-trimethylpiperazine-based dual serotonin and norepinephrine reuptake inhibitor for major depressive disorder (NCT05678921). Preliminary results suggest comparable efficacy to existing antidepressants with improved tolerability, particularly regarding sexual dysfunction side effects. The compound's unique stereochemistry appears to contribute to this favorable profile by minimizing off-target interactions.

Future research directions highlighted in recent reviews focus on expanding the therapeutic applications of this scaffold. Particular interest lies in its potential for developing targeted protein degraders (PROTACs) due to its optimal linker length properties and metabolic stability. Several pharmaceutical companies have included (3R,5S)-1,3,5-trimethylpiperazine derivatives in their neurodegenerative disease pipelines, with anticipated IND submissions in 2025-2026.